![molecular formula C11H15N3O2S2 B256505 3-allyl-4-amino-5-(4-morpholinylcarbonyl)-1,3-thiazole-2(3H)-thione](/img/structure/B256505.png)
3-allyl-4-amino-5-(4-morpholinylcarbonyl)-1,3-thiazole-2(3H)-thione
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Overview
Description
3-allyl-4-amino-5-(4-morpholinylcarbonyl)-1,3-thiazole-2(3H)-thione, also known as AMT, is a thiazole derivative that has been widely studied for its potential applications in various fields such as medicine, agriculture, and material science. This molecule has shown promising results in scientific research due to its unique chemical structure and properties.
Mechanism of Action
The exact mechanism of action of 3-allyl-4-amino-5-(4-morpholinylcarbonyl)-1,3-thiazole-2(3H)-thione is not fully understood. However, it has been reported to inhibit the activity of certain enzymes and proteins involved in various cellular processes such as DNA replication, cell division, and protein synthesis. This inhibition leads to the suppression of tumor growth and proliferation, making this compound a potential candidate for cancer therapy.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis, a process of programmed cell death, in cancer cells. This effect is attributed to the inhibition of certain enzymes and proteins involved in the regulation of apoptosis. In addition, this compound has been reported to exhibit anti-inflammatory and antioxidant effects, which can protect cells from oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
3-allyl-4-amino-5-(4-morpholinylcarbonyl)-1,3-thiazole-2(3H)-thione has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity and yield. In addition, it has been shown to have low toxicity and high stability, making it suitable for long-term storage. However, one limitation of this compound is its poor solubility in water, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the study of 3-allyl-4-amino-5-(4-morpholinylcarbonyl)-1,3-thiazole-2(3H)-thione. One potential direction is the development of novel drug formulations that can enhance its solubility and bioavailability. Another direction is the investigation of its potential applications in agriculture, such as the development of new pesticides and herbicides. Finally, the study of its mechanism of action and its interaction with cellular proteins and enzymes can provide insights into its potential therapeutic applications.
Conclusion:
In conclusion, this compound is a thiazole derivative that has shown promising results in scientific research due to its unique chemical structure and properties. It has potential applications in various fields such as medicine, agriculture, and material science. Further studies are needed to fully understand its mechanism of action and its potential therapeutic applications.
Synthesis Methods
The synthesis of 3-allyl-4-amino-5-(4-morpholinylcarbonyl)-1,3-thiazole-2(3H)-thione can be achieved through various methods, including the reaction of 2-aminothiazole with allyl isothiocyanate and N-morpholinocarbonyl chloride. Another method involves the reaction of 2-aminothiazole with allyl bromide and N-morpholinocarbonyl isothiocyanate. Both methods have been reported to yield high purity and yield of this compound.
Scientific Research Applications
3-allyl-4-amino-5-(4-morpholinylcarbonyl)-1,3-thiazole-2(3H)-thione has been extensively studied for its potential applications in drug discovery. It has been reported to exhibit antitumor, antimicrobial, and antifungal activities. In addition, this compound has been shown to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.
properties
Molecular Formula |
C11H15N3O2S2 |
---|---|
Molecular Weight |
285.4 g/mol |
IUPAC Name |
(4-amino-3-prop-2-enyl-2-sulfanylidene-1,3-thiazol-5-yl)-morpholin-4-ylmethanone |
InChI |
InChI=1S/C11H15N3O2S2/c1-2-3-14-9(12)8(18-11(14)17)10(15)13-4-6-16-7-5-13/h2H,1,3-7,12H2 |
InChI Key |
ACEZFNGGKPWIFC-UHFFFAOYSA-N |
SMILES |
C=CCN1C(=C(SC1=S)C(=O)N2CCOCC2)N |
Canonical SMILES |
C=CCN1C(=C(SC1=S)C(=O)N2CCOCC2)N |
Origin of Product |
United States |
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